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Introduction
NCS-382, or 6,7,8,9-tetrahydro-5-hydroxy-5H-benzocyclohept-6-ylideneacetic acid, is a notable

pharmacological tool in neuroscience research. It is recognized primarily as a putative

antagonist of the γ-hydroxybutyric acid (GHB) receptor, although its selectivity has been a

subject of discussion.[1][2] More recent studies have identified the α-isoform of

Ca2+/calmodulin-dependent protein kinase II (CaMKIIα) as another significant binding target.[3]

[4] This dual activity makes NCS-382 a compound of interest for investigating neuronal

signaling pathways related to GHB and CaMKIIα. These application notes provide detailed

protocols for utilizing NCS-382 in various neuronal cell culture assays to explore its effects on

neuronal function and health.

Quantitative Data Summary
The following tables summarize the available quantitative data for NCS-382, providing a

reference for experimental design.

Table 1: Binding Affinity and Potency of NCS-382
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Target Preparation Radioligand Ki (μM) IC50 (nM) Reference

GHB

Receptor

Rat Striatum

Membranes
134.1 [5]

GHB

Receptor

Rat

Hippocampus

Membranes

201.3 [5]

CaMKIIα

Rat Cortical

Homogenate

s

[3H]NCS-382 0.34 [6]

Table 2: In Vitro Toxicity of NCS-382

Cell Type Assay Concentration Observation Reference

Neuronal Stem

Cells
Cell Viability Up to 1 mM

Minimal evidence

of

pharmacotoxicity

[7]

Neuronal Stem

Cells

Cytotoxicity

(Necrosis)
0.01–1000 μM

No adverse

effects
[7]

HepG2 Cells Cell Viability 0.01-1000 µM
Low probability

of cellular toxicity
[5]

Signaling Pathways
NCS-382 is known to interact with at least two key signaling pathways in neurons. The

following diagrams illustrate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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